Cas no 2549015-01-0 (2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine)

2-Cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core substituted with cyclopropyl, dimethyl, and triazolopyridazine-piperazine moieties. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or receptor modulator due to its fused triazole and pyridazine systems, which are known for their bioactivity. The compound's piperazine linker enhances solubility and binding affinity, while the cyclopropyl group may contribute to metabolic stability. Its precise pharmacological profile depends on target specificity, but its design combines rigidity and functional diversity, making it a promising scaffold for drug discovery or biochemical research applications.
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine structure
2549015-01-0 structure
Product name:2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
CAS No:2549015-01-0
MF:C18H22N8
MW:350.420881748199
CID:5312985
PubChem ID:154882871

2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • F6788-1689
    • 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
    • 2549015-01-0
    • AKOS040729576
    • 6-[4-(2-Cyclopropyl-5,6-dimethyl-4-pyrimidinyl)-1-piperazinyl]-1,2,4-triazolo[4,3-b]pyridazine
    • Inchi: 1S/C18H22N8/c1-12-13(2)20-17(14-3-4-14)21-18(12)25-9-7-24(8-10-25)16-6-5-15-22-19-11-26(15)23-16/h5-6,11,14H,3-4,7-10H2,1-2H3
    • InChI Key: CXWMCLDNEDCVSW-UHFFFAOYSA-N
    • SMILES: C12=NN=CN1N=C(N1CCN(C3C(C)=C(C)N=C(C4CC4)N=3)CC1)C=C2

Computed Properties

  • Exact Mass: 350.19674274g/mol
  • Monoisotopic Mass: 350.19674274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 9.17±0.50(Predicted)

2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6788-1689-100mg
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
2549015-01-0
100mg
$372.0 2023-09-07
Life Chemicals
F6788-1689-20μmol
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
2549015-01-0
20μmol
$118.5 2023-09-07
Life Chemicals
F6788-1689-1mg
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
2549015-01-0
1mg
$81.0 2023-09-07
Life Chemicals
F6788-1689-3mg
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
2549015-01-0
3mg
$94.5 2023-09-07
Life Chemicals
F6788-1689-50mg
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
2549015-01-0
50mg
$240.0 2023-09-07
Life Chemicals
F6788-1689-10mg
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
2549015-01-0
10mg
$118.5 2023-09-07
Life Chemicals
F6788-1689-2μmol
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
2549015-01-0
2μmol
$85.5 2023-09-07
Life Chemicals
F6788-1689-5μmol
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
2549015-01-0
5μmol
$94.5 2023-09-07
Life Chemicals
F6788-1689-15mg
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
2549015-01-0
15mg
$133.5 2023-09-07
Life Chemicals
F6788-1689-40mg
2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
2549015-01-0
40mg
$210.0 2023-09-07

Additional information on 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine

Introduction to 2-Cyclopropyl-4,5-Dimethyl-6-(4-{[1,2,4]Triazolo[4,3-b]Pyridazin-6-yl}Piperazin-1-yl)Pyrimidine (CAS No. 2549015-01-0)

2-Cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine (CAS No. 2549015-01-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine is characterized by a pyrimidine core substituted with a cyclopropyl group at the 2-position, dimethyl groups at the 4 and 5 positions, and a piperazine ring linked to a triazolopyridazine moiety at the 6-position. This intricate structure confers the compound with a high degree of chemical stability and specific biological activity.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways.

In addition to its antiviral properties, this compound has also demonstrated significant anticancer activity. Preclinical studies have shown that it can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer effects are attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells. Furthermore, the compound has been found to have low cytotoxicity towards normal cells, making it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine have also been investigated. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for its potential use as an orally administered therapeutic agent.

To further explore the therapeutic potential of this compound, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine in treating viral infections and cancer. Preliminary results from these trials are promising and suggest that this compound could be a valuable addition to the existing arsenal of antiviral and anticancer therapies.

In conclusion, 2-cyclopropyl-4,5-dimethyl-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine (CAS No. 2549015-01-0) is a promising compound with a unique molecular structure and diverse biological activities. Its potential as an antiviral and anticancer agent makes it an exciting area of research in medicinal chemistry. Ongoing studies and clinical trials will provide further insights into its therapeutic applications and pave the way for its potential use in clinical settings.

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